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Abstract & Strategic Rationale
This protocol details the stereotaxic intracerebroventricular (ICV) administration of [D-Ala²,

Val⁵]-Enkephalin, a synthetic opioid peptide analog. Unlike native Met-enkephalin, which is

rapidly degraded by enkephalinases, the [D-Ala², Val⁵] modification confers significant

resistance to enzymatic proteolysis while maintaining high affinity for the Mu-opioid receptor

(MOR).

Why ICV? Systemic administration of enkephalin analogs is often confounded by the Blood-

Brain Barrier (BBB). ICV injection bypasses the BBB, delivering the peptide directly into the

lateral ventricles where it diffuses via the cerebrospinal fluid (CSF) to target periventricular

structures (e.g., Periaqueductal Gray, Thalamus) critical for analgesia and reward signaling.

Experimental Causality:

D-Ala² Substitution: Prevents N-terminal degradation by aminopeptidases.

Val⁵ Substitution: Replaces the oxidation-prone Methionine (in Met-enkephalin), enhancing

chemical stability and shelf-life without sacrificing receptor affinity.
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Compound Profile & Preparation[1]
Chemical Identity:

Name: [D-Ala², Val⁵]-Enkephalin (often supplied as the amide form for stability).

Sequence: Tyr-D-Ala-Gly-Phe-Val

Molecular Weight: ~569.65 g/mol (varies slightly by salt/amide form).

Solubility: Soluble in water/saline.

Reconstitution Protocol
Critical Step: Peptides adhere to glass and plastic. Use LoBind® tubes.

Stock Solution (1 mg/mL):

Dissolve 1 mg of lyophilized peptide in 1 mL of sterile, endotoxin-free 0.9% saline.

Note: Do not use DMSO unless absolutely necessary; saline is preferred for ICV to

minimize neurotoxicity.

Aliquot into 20 µL volumes and freeze at -80°C. Avoid freeze-thaw cycles.

Working Solution (Example Dose: 5 µg):

Thaw one aliquot on ice.

Dilute with Artificial Cerebrospinal Fluid (aCSF) or sterile saline to the target concentration.

Example: To inject 5 µg in a 2 µL volume, the final concentration must be 2.5 µg/µL.

Mechanism of Action (Signaling Pathway)[2]
Upon ICV injection, [D-Ala², Val⁵]-Enkephalin binds to MORs on neuronal membranes. The

following diagram illustrates the G-protein coupled cascade leading to neuronal inhibition

(analgesia).
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Caption: Gi/o-coupled MOR signaling pathway. Activation leads to reduced cAMP, K+ efflux,

and inhibition of Ca2+ influx, resulting in neuronal silencing.

Stereotaxic Injection Protocol
A. Pre-Surgical Planning (Coordinates)
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Precision is non-negotiable. Coordinates are relative to Bregma.[1][2]

Species
Anterior-
Posterior (AP)

Medial-Lateral
(ML)

Dorso-Ventral
(DV)

Injection Vol.

Mouse

(C57BL/6)
-0.3 to -0.5 mm ± 1.0 mm -2.5 mm 1 - 2 µL

Rat (Sprague-

Dawley)
-0.8 to -0.9 mm ± 1.5 mm -3.5 to -4.0 mm 5 - 10 µL

Note: DV coordinates are measured from the skull surface (dura).

B. Surgical Workflow
Anesthesia & Prep:

Induce with 3-4% Isoflurane; maintain at 1.5-2%.

Shave scalp and sterilize with betadine/ethanol (3 cycles).

Apply ophthalmic ointment to prevent corneal drying.

Self-Validation Step: Check toe pinch reflex. Absence indicates surgical plane.

Stereotaxic Alignment:

Secure head in ear bars.[3][4] Crucial: The skull must be flat.[2] Measure Bregma and

Lambda DV coordinates; they must be within ±0.1 mm of each other.

Why? If the skull is tilted, your needle will miss the ventricle despite correct AP/ML

coordinates.

Incision & Craniotomy:

Midline incision (~1 cm). Expose Bregma.

Mark coordinates.[1][2][3][4] Drill a small burr hole (0.5 mm diameter) at the specific

ML/AP site. Do not damage the dura.
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Injection (The "Dead Space" Problem):

Use a Hamilton Syringe (10 µL for rats, 5 µL for mice) with a 30-33G needle.

Zeroing: Touch the needle tip to Bregma, then move to the target AP/ML. Lower to the

skull surface to zero the DV.

Lowering: Lower the needle slowly (1 mm/min) to the target DV depth.

Infusion: Inject at a rate of 0.5 µL/min.

Rapid injection causes intracranial pressure spikes and backflow.

Wait Time: Leave the needle in place for 5 minutes post-injection.

Causality: This allows the pressure to equalize and the peptide to diffuse, preventing

reflux up the needle track.

Closure:

Slowly retract the needle.[2][3][4][5]

Suture scalp or use tissue glue (Vetbond).

Administer post-op analgesia (e.g., Meloxicam) only if it does not interfere with the study

endpoints.

Validation & Quality Control
How do you confirm the injection hit the ventricle?

Method A: Functional Validation (The "Tail Flick" Test)
Since [D-Ala², Val⁵]-Enkephalin is a potent analgesic, a successful ICV injection must increase

pain latency.

Baseline: Measure tail flick latency before surgery (typically 2-4 seconds).

Test: Measure latency 30 minutes post-ICV.
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Success Criteria: A >100% increase in latency (e.g., >8 seconds) confirms successful

delivery to periventricular opioid receptors.

Method B: Dye Verification (Terminal)
For training or random sampling:

Inject 2 µL of Methylene Blue or Trypan Blue instead of the peptide.

Euthanize immediately.

Slice the brain. The dye should be clearly visible throughout the ventricular system (lateral,

3rd, and 4th ventricles).

Troubleshooting Guide
Issue Probable Cause Corrective Action

No Analgesia observed Missed Ventricle

Re-check skull flatness

(Bregma/Lambda alignment).

Verify coordinates for specific

animal weight/age.[4]

Backflow upon retraction Injection too fast

Reduce rate to 0.25 µL/min.

Increase post-injection wait

time to 10 mins.

Animal circling/seizure Tissue Damage / High Volume

Reduce injection volume.

Ensure needle is not too deep

(hitting

hippocampus/thalamus).

Peptide degradation Improper Storage

Store aliquots at -80°C. Keep

on ice during surgery. Use

LoBind tubes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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